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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B3418628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(N-morpholino)ethanesulfonic

acid hydrate, commonly known as MES hydrate, corresponding to CAS number 1266615-59-

1. MES hydrate is a zwitterionic buffer widely recognized for its utility in a vast array of

biological and biochemical research applications.[1][2] This document consolidates its chemical

and physical properties, outlines its primary applications, and provides a foundational

experimental protocol for its use.

Core Properties and Specifications
MES hydrate is a white crystalline powder valued for its ability to maintain a stable pH in

aqueous solutions.[1][3] It is one of the original "Good's buffers," a suite of buffers developed to

be biochemically inert and effective at physiological pH.[4][5] Its morpholine ring and sulfonic

acid group contribute to its high water solubility and zwitterionic nature at physiological pH.[2]

Physicochemical Data
The fundamental physicochemical properties of MES hydrate are summarized below. These

values are critical for preparing buffer solutions and understanding its behavior in experimental

systems.
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Property Value Reference

CAS Number 1266615-59-1 [1][6]

Molecular Formula C₆H₁₃NO₄S·xH₂O [2][6]

Molecular Weight (Anhydrous) 195.24 g/mol [6][7]

pKa (at 25°C) ~6.1 [3][4]

Useful pH Range 5.5 - 6.7 [3][4][6]

Appearance
White to off-white crystalline

powder
[1][3]

Solubility in Water Highly soluble (e.g., 0.25 g/mL) [3]

Quality Specifications
For research and pharmaceutical applications, MES hydrate is available in various purity

grades. The following table presents typical quality specifications for a high-purity grade

suitable for most laboratory applications.

Parameter Specification Reference

Assay (Titration) ≥99.5% [3][4]

pH (0.5 M in H₂O) 2.5 - 4.0 [4][5][8]

Water Content 7.9% - 8.9% [1]

UV Absorbance (260 nm) ≤0.04 [1]

UV Absorbance (280 nm) ≤0.02 [1]

Chloride (Cl⁻) ≤0.005% [4][8]

Heavy Metals (Ag, As, Bi, etc.) ≤5 ppm (Total) [3]

Key Characteristics of MES as a "Good's Buffer"
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The suitability of MES hydrate as a biological buffer stems from its adherence to the criteria

established by Norman Good. These characteristics ensure minimal interference with biological

systems.[4][5]

Key Characteristics of MES Hydrate as a Good's Buffer

MES Hydrate
(CAS 1266615-59-1)

Mid-range pKa (~6.1)
Effective at physiological pH

High Water Solubility
Minimal solubility in organic solvents

Biologically Inert
Does not interfere with cellular processes

Minimal Metal Ion Binding
Prevents interference in metal-dependent assays

Low UV Absorbance
Transparent in UV-Vis range

Chemical and Enzymatic Stability
Resistant to degradation

Click to download full resolution via product page

Diagram illustrating the key properties of MES hydrate.

Applications in Research and Development
MES hydrate's properties make it a versatile tool in various scientific disciplines. Its primary

function is to provide a stable pH environment for a wide range of experimental protocols.[1]

Cell and Plant Culture: It is frequently used in cell culture media to maintain a constant pH,

which is crucial for optimal cell growth.[1] For example, it is used in the preparation of

Murashige and Skoog (MS) growth medium for Arabidopsis thaliana seedlings.[9]

Enzyme Assays: The stability of pH is critical for enzyme kinetics and activity studies. MES is

used as a non-interfering buffer in these assays.[1]

Protein Analysis: MES is utilized as a running buffer in protein gel electrophoresis (e.g., Bis-

Tris gels) for the separation of small proteins and in protein purification protocols.[1][4][10]

Pharmaceutical Formulations: It serves as a pH stabilizer in pharmaceutical products,

including injectables and oral drugs, to ensure the stability and efficacy of the active

pharmaceutical ingredient (API).[1]
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Chromatography: In analytical chemistry, MES is a common component of buffers used in

High-Performance Liquid Chromatography (HPLC).[1]

Biotechnological Processes: It is employed in fermentation media and for the stabilization of

enzymes and biocatalysts.[1]

Experimental Protocols
The following section provides a generalized, foundational protocol for the preparation of a

MES buffer solution. Specific concentrations and pH values should be optimized based on the

requirements of the individual experiment.

General Protocol for Preparation of a 0.5 M MES Hydrate
Stock Solution
Materials:

MES Hydrate (CAS 1266615-59-1)

High-purity, nuclease-free water

10 M Sodium Hydroxide (NaOH) or Hydrochloric Acid (HCl) for pH adjustment

Calibrated pH meter

Stir plate and magnetic stir bar

Volumetric flask

Sterile filter (0.2 µm)

Procedure:

Calculate the required mass of MES hydrate. To prepare 1 liter of a 0.5 M solution, use the

anhydrous molecular weight (195.24 g/mol ): Mass = 0.5 mol/L * 195.24 g/mol * 1 L = 97.62 g

Dissolve the MES hydrate. Add approximately 800 mL of high-purity water to a beaker with a

magnetic stir bar. Slowly add the calculated mass of MES hydrate while stirring until it is fully
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dissolved. MES is highly soluble in water.[1][3]

Adjust the pH. Place the beaker in a water bath to maintain a constant temperature (e.g.,

25°C). Immerse the calibrated pH electrode in the solution. Slowly add 10 M NaOH dropwise

to raise the pH to the desired value within the buffer's effective range (5.5 - 6.7). If the pH

overshoots, use HCl for downward adjustment. A buffer is typically prepared by titrating with

NaOH to the desired pH.

Bring to final volume. Once the target pH is stable, transfer the solution to a 1 L volumetric

flask. Rinse the beaker with a small amount of high-purity water and add the rinse to the

flask. Carefully add water to the 1 L mark.

Sterilization. For applications requiring sterility, such as cell culture, filter the buffer solution

through a 0.2 µm sterile filter. Note: Autoclaving is not recommended for MES solutions as it

can cause them to turn yellow, indicating potential degradation, although the pH may not

change significantly.[3]

Storage. Store the prepared buffer at 2-8°C. Solutions are stable for several months under

these conditions.[3]
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Workflow for MES Buffer Preparation and Use

Start: Define Experimental
Buffer Requirements

(Concentration, pH, Volume)

1. Calculate Mass
of MES Hydrate

2. Dissolve MES
in High-Purity Water

3. Adjust pH with
NaOH / HCl

4. Bring to Final Volume

5. Sterile Filter (0.2 µm)
(If required)

6. Store at 2-8°C

Use in Application
(Cell Culture, Enzyme Assay, etc.)
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General workflow for preparing and using a MES buffer solution.
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Conclusion
MES hydrate (CAS 1266615-59-1) is a high-quality, reliable zwitterionic buffer essential for a

multitude of applications in life sciences and drug development. Its favorable characteristics,

including a pKa near physiological pH, high solubility, and minimal interaction with biological

components, make it an indispensable tool for researchers requiring precise and stable pH

control. By following standardized preparation protocols, scientists can ensure the

reproducibility and accuracy of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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